Cas no 381192-37-6 (1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole
• CAS No: 381192-37-6
• MF: C₂₁H₁₇BrN₂
• MW: 377.277084112167
• CID: 6407645
• PubChem ID: 2897138
• Update Time: 2025-10-28

1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole
• 1-(2-bromoprop-2-enyl)-2-(naphthalen-1-ylmethyl)benzimidazole
• Z57298823
• 1-(2-bromoprop-2-en-1-yl)-2-[(naphthalen-1-yl)methyl]-1H-1,3-benzodiazole
• 1-(2-bromoallyl)-2-(naphthalen-1-ylmethyl)-1H-benzo[d]imidazole
• AKOS001139175
• F0853-0338
• 381192-37-6
• 1H-Benzimidazole, 1-(2-bromo-2-propen-1-yl)-2-(1-naphthalenylmethyl)-

• Inchi： 1S/C21H17BrN2/c1-15(22)14-24-20-12-5-4-11-19(20)23-21(24)13-17-9-6-8-16-7-2-3-10-18(16)17/h2-12H,1,13-14H2
• InChI Key： RYRGUXIZJYXVSK-UHFFFAOYSA-N
• SMILES： C1(CC2=C3C(C=CC=C3)=CC=C2)N(CC(Br)=C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 376.05751g/mol
• Monoisotopic Mass: 376.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 557.2±50.0 °C(Predicted)
• pka: 5.17±0.10(Predicted)

Additional information on 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole

Introduction to 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole (CAS No. 381192-37-6)

1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole, identified by its CAS number 381192-37-6, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This heterocyclic molecule combines a benzodiazole core with functional groups that enhance its pharmacological potential, making it a valuable scaffold for developing novel therapeutic agents. The presence of a bromopropene moiety and a naphthalenyl substituent contributes to its unique chemical properties, which are being explored in various research endeavors.

The benzodiazole moiety is well-known for its role in central nervous system (CNS) modulation, with applications ranging from anxiolytic to sedative effects. However, the introduction of additional substituents can modulate these properties, leading to compounds with altered pharmacokinetics and selectivity. In recent years, the integration of naphthalene derivatives into benzodiazole-based structures has gained traction due to their enhanced binding affinity and metabolic stability. The compound in question, 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole, represents a promising example of such hybridization.

One of the most compelling aspects of this compound is its potential as a precursor for further derivatization. The bromopropene group serves as a versatile handle for cross-coupling reactions, allowing chemists to introduce additional functional groups or expand the molecular framework. This flexibility is particularly valuable in medicinal chemistry, where structural modifications can fine-tune pharmacological activity. For instance, recent studies have demonstrated that incorporating naphthalenyl moieties into benzodiazole derivatives can enhance their interaction with specific binding sites, potentially leading to improved efficacy or reduced side effects.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular docking simulations have shown that 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole exhibits favorable binding interactions with several pharmacologically relevant targets. These simulations have guided experimental efforts by predicting optimal modifications that could enhance binding affinity or selectivity. For example, studies suggest that minor adjustments to the bromopropene or naphthalenyl substituents could significantly improve interactions with enzymes or receptors involved in neurological disorders.

The synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for further biological evaluation. Modern synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only streamline the synthesis but also minimize unwanted byproducts, ensuring that the final product is suitable for rigorous pharmacological testing.

In terms of biological activity, preliminary studies on 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-yl)methyl-1H-1,3-benzodiazole have shown intriguing results. The compound demonstrates moderate affinity for certain CNS receptors, suggesting potential therapeutic applications similar to traditional benzodiazolones but with distinct advantages due to its structural features. Notably, the presence of the naphthalenyl group appears to modulate receptor interactions differently compared to unsubstituted benzodiazoles, which may translate into improved selectivity profiles.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits reasonable solubility and stability under physiological conditions, which are critical factors for drug development. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, suggesting a favorable safety profile. However, further extensive studies are necessary to fully characterize its safety and efficacy before considering clinical applications.

One of the most exciting prospects for 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-1-ylmethyl)-1H - 3 - benzodiazole lies in its potential as an intermediate for more complex drug candidates. By leveraging its reactive sites—such as the bromopropene moiety—chemists can design libraries of derivatives with tailored properties for specific therapeutic targets. This approach aligns well with modern drug discovery strategies that emphasize diversity and functionality in molecular design.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of this compound. Predictive models have been developed to identify optimal modifications based on large datasets of biological activity and structural information. These models have already suggested promising derivatives of 38 119 92 - 37 - 6 that could exhibit enhanced potency or reduced off-target effects. Such computational tools are invaluable in guiding synthetic efforts toward biologically relevant candidates.

In conclusion, 38 119 92 - 37 - 6 represents a fascinating compound with significant potential in medicinal chemistry and drug development。 Its unique structural features—combining a benzodiazole core with a bromopropene group and a naphthalenyl substituent—make it an attractive scaffold for further exploration。 Recent advances in synthetic chemistry、 computational modeling、 and biological evaluation have positioned this compound as a promising candidate for developing novel therapeutic agents。 As research continues， it is likely that more insights will emerge regarding its pharmacological properties and applications， further solidifying its importance in the field。